Cas no 23132-52-7 (1-TERT-BUTYL-3-NITROBENZENE)

1-TERT-BUTYL-3-NITROBENZENE is a substituted aromatic compound featuring a tert-butyl group at the 1-position and a nitro group at the 3-position of the benzene ring. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and specialty chemical applications. The tert-butyl group enhances stability and influences reactivity, while the nitro group provides a versatile site for further functionalization, such as reduction to amines or participation in nucleophilic aromatic substitution. Its well-defined molecular architecture is advantageous for applications in pharmaceuticals, agrochemicals, and materials science, where precise control over substitution patterns is critical. The compound is typically handled under standard laboratory conditions with appropriate safety measures.

1-TERT-BUTYL-3-NITROBENZENE structure

Product Name:1-TERT-BUTYL-3-NITROBENZENE

CAS No:23132-52-7

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD00086569

CID:276994

PubChem ID:90005

Update Time:2025-06-08

1-TERT-BUTYL-3-NITROBENZENE Chemical and Physical Properties

Names and Identifiers

- 1-TERT-BUTYL-3-NITROBENZENE
- Benzene,1-(1,1-dimethylethyl)-3-nitro-
- 1-(tert-Butyl)-3-nitrobenzene
- 1-tert-butyl-3-nitro-benzene
- 1-tert-Butyl-3-nitro-benzol
- 3-tert-Butylnitrobenzene
- 1-(2,2,2-TRIFLUOROACETYL)-4-PIPERIDINECARBOXYLICACID
- NS00027360
- SCHEMBL179286
- 1-(TERT.-BUTYL)-3-NITROBENZENE
- J-014997
- MFCD00086569
- DTXSID90177699
- ZKRDQLBHUZNPGZ-UHFFFAOYSA-N
- EN300-7394595
- m-nitro-t-butylbenzene
- Benzene, 1-(1,1-dimethylethyl)-3-nitro-
- A816582
- 1-(1,1-Dimethylethyl)-3-nitrobenzene
- EINECS 245-443-2
- UNII-7KY7G84T4L
- FT-0638297
- CS-0154914
- AKOS006272138
- 7KY7G84T4L
- 23132-52-7
- AS-64309
- DB-046078
- DTXCID00100190
- MDL： MFCD00086569
- Inchi： 1S/C10H13NO2/c1-10(2,3)8-5-4-6-9(7-8)11(12)13/h4-7H,1-3H3
- InChI Key： ZKRDQLBHUZNPGZ-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC(=C1)C(C)(C)C)=O

Computed Properties

Exact Mass: 179.09500
Monoisotopic Mass: 179.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.8A^2

Experimental Properties

Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 2 ºC
Boiling Point: 254 ºC
Flash Point: 87.8±11.5 ºC,
Refractive Index: 1.5300-1.5309 (589.3 nm 27 ºC)
Solubility: Almost insoluble (0.011 g/l) (25 º C),
PSA: 45.82000
LogP: 3.41550

1-TERT-BUTYL-3-NITROBENZENE Customs Data

HS CODE：2904209090
Customs Data：

China Customs Code:
2904209090

Overview:

2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1-TERT-BUTYL-3-NITROBENZENE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WE707-500mg	1-TERT-BUTYL-3-NITROBENZENE	23132-52-7	98%	500mg	281CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WE707-100mg	1-TERT-BUTYL-3-NITROBENZENE	23132-52-7	98%	100mg	72CNY	2021-05-07
Fluorochem	024637-250mg	1-tert-Butyl-3-nitrobenzene	23132-52-7	97%	250mg	￡13.00	2022-03-01
Fluorochem	024637-25g	1-tert-Butyl-3-nitrobenzene	23132-52-7	97%	25g	￡272.00	2022-03-01
Fluorochem	024637-1g	1-tert-Butyl-3-nitrobenzene	23132-52-7	97%	1g	￡24.00	2022-03-01
Fluorochem	024637-5g	1-tert-Butyl-3-nitrobenzene	23132-52-7	97%	5g	￡71.00	2022-03-01
abcr	AB452569-1 g	3-tert-Butylnitrobenzene, 95%; .	23132-52-7	95%	1g	€101.00	2023-07-18
abcr	AB452569-5 g	3-tert-Butylnitrobenzene, 95%; .	23132-52-7	95%	5g	€201.40	2023-07-18
abcr	AB452569-25 g	3-tert-Butylnitrobenzene, 95%; .	23132-52-7	95%	25g	€465.80	2023-07-18
Apollo Scientific	OR956369-1g	1-tert-Butyl-3-nitrobenzene	23132-52-7	98+%	1g	£17.00	2025-03-21

1-TERT-BUTYL-3-NITROBENZENE Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:23132-52-7)1-TERT-BUTYL-3-NITROBENZENE

Order Number:A816582

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):276.0

Email:sales@amadischem.com

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